Cas no 127682-52-4 (Thymidine,3'-deoxy-3'-(methylsulfinyl)-, (R)- (9CI))

Thymidine,3'-deoxy-3'-(methylsulfinyl)-, (R)- (9CI) structure
127682-52-4 structure
Product Name:Thymidine,3'-deoxy-3'-(methylsulfinyl)-, (R)- (9CI)
CAS No:127682-52-4
MF:C11H16N2O5S
MW:288.320141792297
CID:143397
PubChem ID:452398
Update Time:2025-04-19

Thymidine,3'-deoxy-3'-(methylsulfinyl)-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Thymidine,3'-deoxy-3'-(methylsulfinyl)-, (R)- (9CI)
    • 1-[(2R,4S,5R)-5-(hydroxymethyl)-4-methylsulfinyloxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • Thymidine, 3'-deoxy-3'-(methylsulfinyl)-, (R/S)-
    • 3'-(methylsulfinyl)-3'-deoxy-thymidine
    • 3'-Methylsulfinyl-3'-deoxythymidine
    • 1-[(2R,4S,5R)-5-(hydroxymethyl)-4-methylsulfinyl-tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
    • DTXSID30925939
    • 1-[2,3-Dideoxy-3-(methanesulfinyl)pentofuranosyl]-4-hydroxy-5-methylpyrimidin-2(1H)-one
    • 127682-50-2
    • 127682-52-4
    • 3'-Methylsulfinyl-dT
    • Inchi: 1S/C11H16N2O5S/c1-6-4-13(11(16)12-10(6)15)9-3-8(19(2)17)7(5-14)18-9/h4,7-9,14H,3,5H2,1-2H3,(H,12,15,16)/t7-,8+,9-,19?/m1/s1
    • InChI Key: NWQBXMCLMMPDKH-BPSOITPJSA-N
    • SMILES: S(C)([C@@H]1[C@@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O)=O

Computed Properties

  • Exact Mass: 288.07799279g/mol
  • Monoisotopic Mass: 288.07799279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 115Ų
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.